Cas no 67927-44-0 (6-Bromo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one)

• Product Name: 6-Bromo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one
• CAS No: 67927-44-0
• MF: C₈H₆BrNO₂
• MW: 228.042741298676
• MDL: MFCD00694789
• CID: 1077740
• PubChem ID: 379590
• Update Time: 2025-06-09

6-Bromo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-methyl-1,3-benzoxazol-2(3H)-one
• 6-Bromo-3-methylbenzo[d]oxazol-2(3H)-one
• 6-Bromo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one
• 6-bromo-3-methyl-1,3-benzoxazol-2-one
• NSC664281
• bromomethyldihydrobenzoxazolone
• 6-bromo-N-methylbenzoxazolone
• OASANCDKMGODJO-UHFFFAOYSA-N
• 8001AE
• 6-bromo-3-methyl-3h-benzooxazol-2-one
• SCHEMBL750636
• C76153
• J-518376
• NSC-664281
• FT-0681982
• MFCD00694789
• DTXSID50327532
• CS-W007206
• A867160
• 6-Bromo-3-methyl-2(3H)-benzoxazolone
• EN300-73171
• 67927-44-0
• CHEMBL1985449
• GE-0717
• AKOS005765941
• Z952016252
• NCI60_022156
• DB-341714

• MDL： MFCD00694789
• Inchi： 1S/C8H6BrNO2/c1-10-6-3-2-5(9)4-7(6)12-8(10)11/h2-4H,1H3
• InChI Key： OASANCDKMGODJO-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)OC(N2C)=O

Computed Properties

• Exact Mass: 226.95800
• Monoisotopic Mass: 226.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 2

Experimental Properties

• Boiling Point: 298.2±42.0°C at 760 mmHg
• PSA: 35.14000
• LogP: 1.89400

6-Bromo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 6-Bromo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one

Comprehensive Analysis of 6-Bromo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one (CAS No. 67927-44-0)

6-Bromo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one (CAS 67927-44-0) is a heterocyclic organic compound with significant applications in pharmaceutical and agrochemical research. This benzoxazolone derivative features a bromine substituent at the 6-position and a methyl group at the 3-position, which contribute to its unique chemical properties. Researchers are increasingly interested in this compound due to its potential as a building block for drug discovery and material science applications.

The molecular structure of 6-Bromo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one makes it particularly valuable in modern medicinal chemistry. Its benzoxazole core is known to exhibit various biological activities, including antimicrobial and anti-inflammatory effects. Recent studies have explored its role in developing novel CNS-targeting agents, aligning with current trends in neuroscience research. The compound's bromine atom offers excellent reactivity for further functionalization, making it a versatile intermediate in organic synthesis.

From a green chemistry perspective, 67927-44-0 has attracted attention for its potential in sustainable synthesis routes. Researchers are investigating eco-friendly methods for its production, responding to growing demand for environmentally benign chemical processes. The compound's stability under various conditions also makes it suitable for high-throughput screening applications, a hot topic in modern drug development pipelines.

In the field of material science, 6-Bromo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one shows promise for developing advanced organic semiconductors and photovoltaic materials. Its conjugated system and electron-withdrawing bromine atom contribute to interesting electronic properties. This aligns with current industry focus on renewable energy technologies and organic electronics, addressing frequently searched topics in scientific databases.

Quality control of CAS 67927-44-0 involves rigorous analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the high purity standards required for research applications. Recent advancements in analytical chemistry have improved detection limits for potential impurities, a crucial factor for researchers investigating structure-activity relationships.

The safety profile of 6-Bromo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one has been extensively studied, with proper handling procedures well-documented in scientific literature. While not classified as hazardous under standard conditions, researchers emphasize the importance of following laboratory safety protocols when working with this compound. This reflects the broader scientific community's focus on responsible research practices, a frequently discussed topic in academic circles.

Market analysis shows growing demand for 67927-44-0 among contract research organizations and academic institutions. The compound's versatility in combinatorial chemistry and fragment-based drug design contributes to its popularity. Suppliers are responding to this demand by offering customized packaging and purity options, addressing researchers' needs for small-scale screening versus bulk synthesis requirements.

Future research directions for 6-Bromo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one may explore its potential in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs). These emerging fields represent cutting-edge approaches in targeted therapy development. The compound's structural features make it an attractive candidate for such applications, particularly in addressing challenging protein-protein interactions.

In conclusion, CAS 67927-44-0 represents an important chemical entity with diverse applications across multiple scientific disciplines. Its unique combination of a benzoxazolone scaffold and bromine substituent offers numerous possibilities for innovation in both life sciences and advanced materials. As research continues to uncover new applications, this compound is likely to maintain its position as a valuable tool in scientific discovery.